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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzyl bromide

Cat. No.: B1301950

Technical Guide: Physical Properties of 2,3,4,5-
Tetrafluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
2,3,4,5-Tetrafluorobenzyl bromide (CAS No. 53001-71-1), a crucial reagent in organic
synthesis, particularly in the development of pharmaceuticals and advanced materials. This
document outlines its boiling point and density, supported by detailed experimental protocols
for their determination.

Core Physical Properties

2,3,4,5-Tetrafluorobenzyl bromide is a clear, colorless to light yellow liquid at room
temperature. Its physical characteristics are pivotal for its application in various chemical
reactions and processes.

Quantitative Data Summary

The essential physical properties of 2,3,4,5-Tetrafluorobenzyl bromide are summarized in the
table below for quick reference.
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Physical Property Value Conditions
Boiling Point 107-110 °C at 65 mmHg
110 °C[1] at 65 mmHg

Density 1.81 g/mL[1] Not specified
Molecular Formula C7H3BrF4[2]

Molecular Weight 243.00 g/mol [2]

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of liquid compounds like 2,3,4,5-Tetrafluorobenzyl bromide.

Determination of Boiling Point (Reduced Pressure)

Given that the boiling point of 2,3,4,5-Tetrafluorobenzyl bromide is reported at a reduced
pressure, a vacuum distillation setup is the appropriate method for its determination.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the
applied pressure, under vacuum.

Apparatus:

e Round-bottom flask

o Claisen adapter

e Thermometer with adapter

o Condenser

e Receiving flask

e Vacuum source (e.g., vacuum pump)

¢ Manometer
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e Heating mantle
 Stirring bar or boiling chips
Procedure:

o Asmall sample of 2,3,4,5-Tetrafluorobenzyl bromide is placed in the round-bottom flask
along with a stirring bar or boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring all joints are securely sealed to maintain a
vacuum.

e The vacuum pump is connected to the system via the vacuum adapter on the receiving flask
or a dedicated vacuum take-off. A manometer is included in the line to monitor the pressure.

e The system is evacuated to the desired pressure (e.g., 65 mmHgQ).
e Once the pressure is stable, the heating mantle is turned on to gently heat the sample.

e The temperature is carefully monitored. The boiling point is recorded as the temperature at
which the vapor condenses on the thermometer bulb and a steady stream of distillate is
collected in the receiving flask. This temperature should remain constant during the
distillation of the pure liquid.

e Itis crucial to record the stable pressure from the manometer at which this boiling
temperature is observed.

Determination of Density

The density of a liquid can be determined using several methods. The pycnometer method is a
common and accurate technique.

Objective: To determine the mass per unit volume of the liquid.
Apparatus:

e Pycnometer (a glass flask with a specific, accurately known volume)
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e Analytical balance

e Thermometer

o Water bath (for temperature control)
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately measured on
an analytical balance (ma).

e The pycnometer is then filled with the liquid sample, 2,3,4,5-Tetrafluorobenzyl bromide.
Care is taken to avoid air bubbles.

» The filled pycnometer is placed in a water bath to bring it to a constant, known temperature
(e.g., 20°C or 25°C), as density is temperature-dependent.

e The stopper is inserted, and any excess liquid that overflows is carefully wiped from the
exterior of the pycnometer.

o The filled pycnometer is weighed on the analytical balance to determine its mass (mz).

e The mass of the liquid is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer (m_liquid = mz2 - ma).

e The density (p) is then calculated by dividing the mass of the liquid by the known volume of
the pycnometer (V): p = m_liquid / V.

Logical Relationships

The physical properties of a molecule like 2,3,4,5-Tetrafluorobenzyl bromide are a direct
consequence of its chemical structure. The following diagram illustrates this fundamental
relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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